Cas no 859112-15-5 (3-(2,2-dimethyltetrahydro-2H-pyran-4-yl)-6-methylheptanoic acid)

• Product Name: 3-(2,2-dimethyltetrahydro-2H-pyran-4-yl)-6-methylheptanoic acid
• CAS No: 859112-15-5
• MF: C₁₅H₂₈O₃
• MW: 256.381025314331
• CID: 6783381
• Update Time: 2025-05-25

3-(2,2-dimethyltetrahydro-2H-pyran-4-yl)-6-methylheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-dimethyltetrahydro-2H-pyran-4-yl)-6-methylheptanoic acid

• Inchi： 1S/C15H28O3/c1-11(2)5-6-12(9-14(16)17)13-7-8-18-15(3,4)10-13/h11-13H,5-10H2,1-4H3,(H,16,17)
• InChI Key： CGFDHQZQOJIQDO-UHFFFAOYSA-N
• SMILES： O1CCC(CC1(C)C)C(CC(=O)O)CCC(C)C

Additional information on 3-(2,2-dimethyltetrahydro-2H-pyran-4-yl)-6-methylheptanoic acid

Comprehensive Overview of 3-(2,2-dimethyltetrahydro-2H-pyran-4-yl)-6-methylheptanoic acid (CAS No. 859112-15-5)

3-(2,2-dimethyltetrahydro-2H-pyran-4-yl)-6-methylheptanoic acid (CAS No. 859112-15-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, fragrance development, and material science. This compound, characterized by its unique tetrahydro-2H-pyran and heptanoic acid structural motifs, offers a versatile platform for synthetic modifications and applications. Its molecular structure, featuring a 2,2-dimethyltetrahydro-2H-pyran-4-yl group and a 6-methylheptanoic acid chain, contributes to its distinct physicochemical properties, making it a valuable intermediate in various industrial and research contexts.

In recent years, the demand for 3-(2,2-dimethyltetrahydro-2H-pyran-4-yl)-6-methylheptanoic acid has surged due to its potential role in the synthesis of bioactive molecules. Researchers are particularly interested in its application as a building block for pharmaceuticals targeting metabolic disorders and inflammatory conditions. The compound's lipophilic nature and steric hindrance from the dimethyl group enhance its compatibility with lipid-based formulations, a hot topic in drug delivery systems. Additionally, its methylheptanoic acid moiety is being explored for its role in modulating enzyme activity, aligning with the growing interest in enzyme inhibitors and small-molecule therapeutics.

The fragrance industry has also shown keen interest in 3-(2,2-dimethyltetrahydro-2H-pyran-4-yl)-6-methylheptanoic acid due to its potential as a scent modifier. The compound's pyran ring and branched alkyl chain contribute to a complex olfactory profile, making it a candidate for high-end perfumery. This aligns with the current trend toward sustainable and synthetic aroma chemicals, as consumers increasingly seek eco-friendly alternatives to traditional natural extracts. The compound's stability under varying pH conditions further enhances its appeal for use in personal care products.

From a synthetic chemistry perspective, 3-(2,2-dimethyltetrahydro-2H-pyran-4-yl)-6-methylheptanoic acid presents intriguing challenges and opportunities. Its tetrahydro-2H-pyran core is a common motif in natural product synthesis, and recent advances in catalytic asymmetric hydrogenation have improved the efficiency of its production. The compound's chiral centers make it a valuable substrate for stereoselective reactions, a topic of high relevance in modern organic chemistry. Furthermore, its compatibility with green chemistry principles, such as solvent-free reactions and biocatalysis, positions it as a sustainable choice for industrial applications.

In material science, 3-(2,2-dimethyltetrahydro-2H-pyran-4-yl)-6-methylheptanoic acid is being investigated for its potential in polymer modification. The compound's bulky substituents can influence polymer chain dynamics, leading to materials with tailored mechanical properties. This is particularly relevant in the development of biodegradable plastics and high-performance coatings, areas that are currently at the forefront of materials research. Its ability to act as a cross-linking agent or plasticizer further expands its utility in this field.

Analytical characterization of 3-(2,2-dimethyltetrahydro-2H-pyran-4-yl)-6-methylheptanoic acid typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for verifying the compound's purity and structural integrity, especially given the growing emphasis on quality control in chemical manufacturing. Recent advancements in computational chemistry have also enabled more accurate predictions of its behavior in complex systems, facilitating its integration into computer-aided drug design workflows.

The safety profile of 3-(2,2-dimethyltetrahydro-2H-pyran-4-yl)-6-methylheptanoic acid is another area of active investigation. While it is not classified as a hazardous substance, ongoing studies are evaluating its ecotoxicity and biodegradability to ensure compliance with evolving environmental regulations. This is particularly important given the increasing focus on green chemistry metrics and life cycle assessment in chemical production.

In conclusion, 3-(2,2-dimethyltetrahydro-2H-pyran-4-yl)-6-methylheptanoic acid (CAS No. 859112-15-5) represents a multifaceted compound with applications spanning pharmaceuticals, fragrances, and advanced materials. Its unique structural features and compatibility with modern synthetic methodologies make it a compelling subject for ongoing research. As industries continue to prioritize sustainability and molecular diversity, this compound is poised to play an increasingly important role in scientific and industrial innovation.